2-Chloro-1-spiro[1H-2-benzofuran-3,3'-piperidine]-1'-ylpropan-1-one
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Overview
Description
Benzofuran and piperidine are both important structures in medicinal chemistry . Benzofuran compounds are ubiquitous in nature and have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
The synthesis of benzofuran and piperidine derivatives has been a topic of interest in recent years . For benzofuran, novel methods for constructing benzofuran rings have been discovered, including a unique free radical cyclization cascade . For piperidines, recent scientific literature has summarized intra- and intermolecular reactions leading to the formation of various piperidine derivatives .Molecular Structure Analysis
Benzofuran is a heterocyclic compound that consists of fused benzene and furan rings . Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . The compound you mentioned seems to be a complex structure that includes both of these components.Chemical Reactions Analysis
The chemical reactions involving benzofuran and piperidine derivatives can be quite diverse, depending on the specific structures and conditions . Unfortunately, without specific information on the compound , it’s difficult to provide a detailed analysis of its potential chemical reactions.Physical and Chemical Properties Analysis
The physical and chemical properties of benzofuran and piperidine derivatives can vary greatly depending on their specific structures . These properties can influence their solubility, stability, and reactivity, among other characteristics.Mechanism of Action
Safety and Hazards
Future Directions
Benzofuran and piperidine derivatives continue to attract attention due to their biological activities and potential applications in drug discovery . Future research will likely focus on developing new synthetic methods, exploring their biological activities, and optimizing their properties for specific applications.
Properties
IUPAC Name |
2-chloro-1-spiro[1H-2-benzofuran-3,3'-piperidine]-1'-ylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18ClNO2/c1-11(16)14(18)17-8-4-7-15(10-17)13-6-3-2-5-12(13)9-19-15/h2-3,5-6,11H,4,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNOFOIRFZZMHQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCCC2(C1)C3=CC=CC=C3CO2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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